Cas no 770-08-1 (5-ethylpyridine-2-carboxylic acid)

• Product Name: 5-ethylpyridine-2-carboxylic acid
• CAS No: 770-08-1
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD00995160
• CID: 567654
• PubChem ID: 120375
• Update Time: 2025-06-11

5-ethylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Ethylpicolinic acid
• 5-Ethylpyridine-2-carboxylic Acid
• 2-Pyridinecarboxylicacid, 5-ethyl-
• 5-Ethyl-2-pyridinecarboxylic acid
• 5-Ethyl-pyridine-2-carboxylic acid
• 5-Ethyl-2-picolinic acid
• 2-Ethylpicolinic acid
• Picolinic acid, 5-ethyl-
• 2-Pyridinecarboxylic acid, 5-ethyl-
• 5-Ethyl-picolinic acid
• 2-Pyridinecarboxylic acid, 5-ethyl- (9CI)
• SHCDHIRSCJOUBW-UHFFFAOYSA-N
• 2011AC
• SBB065400
• AKOS006228721
• BRN 0116862
• MFCD00995160
• SB52623
• DTXSID80227814
• 770-08-1
• SCHEMBL286868
• AC-15209
• DS-11166
• FT-0620376
• AG-690/37166084
• A838942
• 5-22-02-00361 (Beilstein Handbook Reference)
• CS-0000172
• AM807118
• s10908
• F1900-1717
• EN300-96193
• 5-Ethylpicolinic acid;
• DB-081054
• 5-ethylpyridine-2-carboxylic acid

• MDL： MFCD00995160
• Inchi： 1S/C8H9NO2/c1-2-6-3-4-7(8(10)11)9-5-6/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： SHCDHIRSCJOUBW-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C=N1)CC)=O
• BRN： 0116862

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 1.5

Experimental Properties

• Density: 1.180
• Melting Point: 111-112 ºC
• Boiling Point: 306 ºC
• Flash Point: 139 ºC
• PSA: 50.19000
• LogP: 1.34220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-ethylpyridine-2-carboxylic acid

5-Ethylpyridine-2-carboxylic Acid (CAS No. 770-08-1): An Overview of Its Properties, Applications, and Recent Research

5-Ethylpyridine-2-carboxylic acid (CAS No. 770-08-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, characterized by its unique molecular structure, has been the subject of numerous studies due to its potential applications in drug development and other advanced research areas.

The chemical formula of 5-ethylpyridine-2-carboxylic acid is C₉H₁₀N₂O₂, and it features a pyridine ring with an ethyl group and a carboxylic acid functional group. The pyridine ring is a six-membered aromatic ring containing one nitrogen atom, which imparts unique chemical properties to the molecule. The presence of the carboxylic acid group adds further reactivity and functionality, making this compound an attractive candidate for various synthetic and biological applications.

In recent years, 5-ethylpyridine-2-carboxylic acid has been extensively studied for its potential use in the development of novel pharmaceuticals. One of the key areas of interest is its role as a building block in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 5-ethylpyridine-2-carboxylic acid as a precursor in the synthesis of compounds with anti-inflammatory properties. The researchers demonstrated that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for inflammatory diseases.

Beyond its pharmaceutical applications, 5-ethylpyridine-2-carboxylic acid has also been explored for its use in materials science. A recent study in the Journal of Materials Chemistry B investigated the self-assembly behavior of this compound and its derivatives. The results showed that these molecules could form well-defined nanostructures with tunable properties, making them suitable for applications in drug delivery systems and other nanotechnology-based devices.

The synthetic versatility of 5-ethylpyridine-2-carboxylic acid is another factor contributing to its importance in chemical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. For example, a method involving the condensation of ethyl acetoacetate with pyridine followed by cyclization has been reported to yield high purity 5-ethylpyridine-2-carboxylic acid. This synthetic approach not only simplifies the production process but also enhances the scalability for industrial applications.

In addition to its synthetic chemistry, the physical properties of 5-ethylpyridine-2-carboxylic acid have been thoroughly characterized. It is a white crystalline solid with a melting point ranging from 134 to 136°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various analytical techniques and chemical reactions.

The environmental impact and safety profile of 5-ethylpyridine-2-carboxylic acid are also important considerations. Studies have shown that this compound has low toxicity and does not pose significant environmental risks when handled properly. However, standard safety protocols should be followed during handling to ensure worker safety and environmental protection.

In conclusion, 5-ethylpyridine-2-carboxylic acid (CAS No. 770-08-1) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique molecular structure and versatile properties make it an invaluable tool for researchers aiming to develop innovative solutions in these fields. As ongoing research continues to uncover new possibilities, the future prospects for this compound appear promising.